N-{1-[(2-methoxyphenyl)amino]-2-oxo-2-phenylethyl}-2-furamide

• IUPAC Name: N-[1-(2-methoxyanilino)-2-oxo-2-phenylethyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O4/c1-25-16-11-6-5-10-15(16)21-19(18(23)14-8-3-2-4-9-14)22-20(24)17-12-7-13-26-17/h2-13,19,21H,1H3,(H,22,24)
• InChI Key: BDGJRDAIPAFMMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(C(=O)C2=CC=CC=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

N-{1-[(2-methoxyphenyl)amino]-2-oxo-2-phenylethyl}-2-furamide is a chemical compound with potential relevance in various fields of chemistry and material science. It belongs to a class of organic compounds known for their unique structural and functional properties.

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical processes. For instance, Stephens et al. (2001) described the synthesis of related furamide derivatives from bromobenzene-d5 in multiple steps, indicating the complexity and precision required in synthesizing such compounds (Stephens et al., 2001). Similarly, Liou and Chang (2008) synthesized aromatic polyamides, a process that might be comparable to the synthesis of this compound (Liou & Chang, 2008).

Molecular Structure Analysis

The molecular structure of compounds like this compound can be complex. Trilleras et al. (2009) analyzed the molecular structure of similar compounds, highlighting the planarity of pyrimidine rings and polarization of electronic structures (Trilleras et al., 2009).

Chemical Reactions and Properties

These compounds can participate in various chemical reactions. Lee and Park (2002) discussed the formation of N-methoxy-N-methylamides from carboxylic acids, a reaction type that might be relevant for our compound (Lee & Park, 2002). Moreover, Pimenova et al. (2003) explored reactions of related compounds, which could shed light on the chemical behavior of this compound (Pimenova et al., 2003).

Physical Properties Analysis

The physical properties of such compounds, like solubility and thermal stability, are significant for their application. For instance, Liaw et al. (1998) investigated the solubility and thermal properties of similar polyamides (Liaw et al., 1998).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, are crucial for understanding the potential applications of this compound. Yang and Lin (1994) discussed the chemical properties of related aromatic polyamides and polyimides, providing insights into the chemical nature of similar compounds (Yang & Lin, 1994).